Cas no 1934980-78-5 (2-methyl-3-nitrobenzene-1-sulfonyl fluoride)

• Product Name: 2-methyl-3-nitrobenzene-1-sulfonyl fluoride
• CAS No: 1934980-78-5
• MF: C₇H₆FNO₄S
• MW: 219.190244197845
• MDL: MFCD28968619
• CID: 5172686
• PubChem ID: 122236158
• Update Time: 2025-10-31

2-methyl-3-nitrobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl fluoride, 2-methyl-3-nitro-
• 2-methyl-3-nitrobenzene-1-sulfonyl fluoride

• MDL： MFCD28968619
• Inchi： 1S/C7H6FNO4S/c1-5-6(9(10)11)3-2-4-7(5)14(8,12)13/h2-4H,1H3
• InChI Key： IXXOCBCDYZFTNQ-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=CC([N+]([O-])=O)=C1C

Additional information on 2-methyl-3-nitrobenzene-1-sulfonyl fluoride

Introduction to 2-methyl-3-nitrobenzene-1-sulfonyl fluoride (CAS No. 1934980-78-5)

2-methyl-3-nitrobenzene-1-sulfonyl fluoride is a specialized organic compound with significant applications in the field of pharmaceutical and chemical synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 1934980-78-5, is characterized by its unique molecular structure, which includes a methyl group, a nitro group, and a sulfonyl fluoride substituent. These functional groups contribute to its reactivity and make it a valuable intermediate in the development of various chemical products.

The molecular formula of this compound is C₈H₆FNO₄S, reflecting its composition of carbon, hydrogen, fluorine, nitrogen, and sulfur atoms. The presence of the sulfonyl fluoride group (-SO₂F) particularly enhances its utility in synthetic chemistry, as it can participate in nucleophilic substitution reactions to form sulfonamides or other derivatives. Such transformations are crucial in medicinal chemistry for the construction of biologically active molecules.

In recent years, 2-methyl-3-nitrobenzene-1-sulfonyl fluoride has garnered attention in the pharmaceutical industry due to its role as a precursor in the synthesis of novel therapeutic agents. The nitro group (-NO₂) in its structure can be reduced to an amino group (-NH₂), enabling further functionalization and diversification of molecular scaffolds. This property is particularly useful in drug discovery efforts aimed at developing small-molecule inhibitors or activators of specific biological targets.

One notable application of this compound is in the synthesis of sulfonamide-based drugs, which are known for their broad spectrum of biological activity. Sulfonamides are widely used in antibiotics, diuretics, and anti-inflammatory medications. The sulfonyl fluoride moiety serves as an excellent leaving group during sulfonamide formation, facilitating efficient and high-yielding reactions. Researchers have leveraged this compound to develop new sulfonamide derivatives with enhanced pharmacological properties.

Advances in green chemistry have also influenced the utilization of 2-methyl-3-nitrobenzene-1-sulfonyl fluoride. Modern synthetic protocols emphasize sustainability and minimal waste generation. This compound’s reactivity allows for streamlined synthetic pathways that reduce the need for harsh conditions or multiple-step processes. Such innovations align with global efforts to promote environmentally friendly chemical manufacturing.

The pharmaceutical research landscape continues to evolve, with increasing focus on targeted therapies and personalized medicine. Compounds like 2-methyl-3-nitrobenzene-1-sulfonyl fluoride play a pivotal role in this context by providing versatile building blocks for drug design. For instance, modifications of its structure can lead to compounds with improved solubility, bioavailability, or metabolic stability—key factors determining drug efficacy.

In addition to pharmaceutical applications, this compound has found utility in material science and agricultural chemistry. Its unique functional groups make it a valuable intermediate for synthesizing dyes, polymers, and specialty chemicals. The ability to introduce fluorine atoms into molecular structures via sulfonyl fluoride derivatives can enhance material properties such as thermal stability or chemical resistance.

The synthetic methodologies employed for preparing 2-methyl-3-nitrobenzene-1-sulfonyl fluoride have been refined over time through extensive experimental optimization. Recent studies highlight novel catalytic systems that improve reaction efficiency while minimizing byproduct formation. Such advancements not only enhance the scalability of production but also contribute to cost-effective manufacturing processes.

From a regulatory perspective, the handling and use of this compound must comply with established safety guidelines to ensure worker protection and environmental stewardship. While it is not classified as a hazardous substance under current regulations, proper storage conditions and handling procedures are essential to maintain its integrity and prevent unintended reactions.

The future prospects for 2-methyl-3-nitrobenzene-1-sulfonyl fluoride are promising, given its versatility and growing industrial relevance. Ongoing research aims to uncover new synthetic applications and expand its utility across multiple sectors. Collaborative efforts between academia and industry will likely drive further innovation in leveraging this compound’s potential.